Cas no 930439-75-1 (1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro-)

• Product Name: 1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro-
• CAS No: 930439-75-1
• MF: C₁₉H₂₅FN₄O₃S
• MW: 408.490206480026
• CID: 6078241
• PubChem ID: 17552888
• Update Time: 2025-10-30

1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro-
• N-(1-cyanocyclopentyl)-2-[4-(4-fluorobenzenesulfonyl)-1,4-diazepan-1-yl]acetamide
• EN300-26687201
• AKOS033207963
• Z126416300
• 930439-75-1

• Inchi： 1S/C19H25FN4O3S/c20-16-4-6-17(7-5-16)28(26,27)24-11-3-10-23(12-13-24)14-18(25)22-19(15-21)8-1-2-9-19/h4-7H,1-3,8-14H2,(H,22,25)
• InChI Key： BNCDIFWRNPUHCU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2(C#N)CCCC2)=O)CCCN(S(C2=CC=C(F)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 408.16314001g/mol
• Monoisotopic Mass: 408.16314001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 12.31±0.20(Predicted)

Additional information on 1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro-

Professional Introduction to Compound with CAS No. 930439-75-1 and Product Name: 1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro

The compound with the CAS number 930439-75-1 and the product name 1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of diazepine derivatives, which are well-known for their diverse pharmacological properties. The unique structural features of this molecule, including the presence of a cyano-substituted cyclopentyl group and a fluorophenyl sulfonyl moiety, contribute to its distinctive chemical and biological characteristics.

Recent research in the area of heterocyclic compounds has highlighted the importance of diazepine derivatives in the development of novel therapeutic agents. The 1H-1,4-Diazepine-1-acetamide core structure provides a scaffold that can be modified to achieve specific biological activities. In particular, the introduction of a sulfonyl group at the 4-position and a fluorine atom on the phenyl ring enhances the compound's interaction with biological targets, making it a promising candidate for further investigation.

The N-(1-cyanocyclopentyl) substituent is another critical feature of this compound. The cyano group is known to influence electronic properties and can participate in hydrogen bonding interactions, which are essential for binding affinity in drug design. Additionally, the cyclopentyl ring introduces steric bulk, which can affect the compound's solubility and metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Current research trends in medicinal chemistry emphasize the development of molecules with enhanced selectivity and reduced side effects. The structural complexity of 1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro aligns well with these trends. The presence of multiple functional groups provides opportunities for fine-tuning its pharmacological profile through structure-activity relationship (SAR) studies. Such modifications are crucial for optimizing drug candidates for clinical use.

Moreover, the use of fluorinated aromatic sulfonyl groups has been extensively studied in medicinal chemistry due to their ability to improve binding affinity and metabolic stability. The fluorophenyl sulfonyl moiety in this compound is expected to enhance its interaction with biological targets while minimizing off-target effects. This feature makes it particularly interesting for further exploration in therapeutic applications.

Recent advances in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling techniques can be used to predict the binding mode of this compound with potential biological targets, such as enzymes or receptors. Such simulations are invaluable for guiding experimental efforts and optimizing lead compounds before they enter preclinical testing.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies have made it possible to construct complex molecules with greater precision and efficiency. The use of advanced catalytic systems and green chemistry principles further enhances the sustainability of synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion, 1H-1,4-Diazepine-1-acetamide, N-(1-cyanocyclopentyl)-4-[(4-fluorophenyl)sulfonyl]hexahydro represents a promising candidate for further development in medicinal chemistry. Its unique structural features and potential pharmacological activities make it an attractive molecule for future research. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.